Cas no 73927-83-0 (1-(2-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)-N-methylazetidin-3-amine)

• Product name: 1-(2-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)-N-methylazetidin-3-amine
• CAS No: 73927-83-0
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 1762706
• PubChem ID: 52748

1-(2-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)-N-methylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)-N-methylazetidin-3-amine
• 1-(2-methoxy-6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylazetidin-3-amine
• 2-Methoxy-11-(3-methylamino-1-azetidinyl)dibenzo[b,e]thiepin
• SCHEMBL11615929
• 73927-83-0
• CHEMBL3228183
• DIBENZO(b,e)THIEPIN, 2-METHOXY-11-(3-(METHYLAMINO)-1-AZETIDINYL)-
• DTXSID60995120
• 2-Methoxy-11-(3-(methylamino)-1-azetidinyl)dibenzo(b,e)thiepin

• Inchi： InChI=1S/C19H22N2OS/c1-20-14-10-21(11-14)19-16-6-4-3-5-13(16)12-23-18-8-7-15(22-2)9-17(18)19/h3-9,14,19-20H,10-12H2,1-2H3
• InChI Key： QGHSMRZUZSSFGC-UHFFFAOYSA-N
• SMILES： CNC1CN(C1)C2C3=CC=CC=C3CSC4=C2C=C(C=C4)OC

Computed Properties

• Exact Mass: 326.14528450g/mol
• Monoisotopic Mass: 326.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų